2-Bromo-4-fluoro-5-nitrophenol
Cat. No. B1281876
M. Wt: 235.99 g/mol
InChI Key: NVNFKCCUJKPLLT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:1]([O:2][c:3]1[c:4]([Br:13])[cH:5][c:6]([F:12])[c:7]([N+:9](=[O:10])[O-:11])[cH:8]1)(=[O:14])[O:15][CH3:16].[Na+:18].[OH-:17]>>[OH:2][c:3]1[c:4]([Br:13])[cH:5][c:6]([F:12])[c:7]([N+:9](=[O:10])[O-:11])[cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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COC(=O)Oc1cc([N+](=O)[O-])c(F)cc1Br
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=[N+]([O-])c1cc(O)c(Br)cc1F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
